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Compound of Interest

Compound Name: Remoxipride

Cat. No.: B1679305 Get Quote

Essential Safety and Handling Guide for
Remoxipride
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Remoxipride, including detailed personal protective

equipment (PPE) requirements, emergency procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling Remoxipride, the use of appropriate personal protective equipment is crucial

to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Item
Specifications and
Recommendations

Eye/Face Protection Safety Glasses
Use appropriate safety

glasses.

Skin Protection Gloves

Use chemical-resistant gloves

(minimum standard BS EN

374:2003). Inspect gloves

before use.

Protective Clothing
Wear appropriate protective

clothing, such as a lab coat.

Respiratory Protection Respirator

Use a suitable respirator if a

risk assessment indicates it is

necessary.[1]

General Hygiene Hand Washing
Wash and dry hands

thoroughly after handling.[1]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical. The laboratory

should be equipped with a safety shower and eye wash station.[1]

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air and monitor their

breathing. If breathing is difficult, provide

oxygen. If breathing stops, give artificial

respiration. Consult a doctor.[1]

Skin Contact

Immediately wash the affected skin with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing and shoes and

wash them before reuse. Consult a doctor.[1]

Eye Contact
Flush the eyes with copious amounts of water

for at least 15 minutes. Consult a doctor.[1]

Ingestion Rinse the mouth with water. Consult a doctor.[1]

Accidental Release Measures

In case of a spill, do not take action without suitable protective clothing. Evacuate personnel to

a safe area and ensure adequate ventilation. Avoid breathing vapors, mist, dust, or gas.[1]

Step Action

Containment
Cover the spillage with a suitable absorbent

material. Do not let the product enter drains.[1]

Clean-up

Using non-sparking tools, sweep up the material

and place it in an appropriate container for

disposal.[1]

Decontamination

Decontaminate the spill site with a 10% caustic

solution and ventilate the area until after

disposal is complete.[1]

Handling and Storage
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Aspect Procedure

Handling

Use in a chemical fume hood with an

independent air supply. Avoid inhalation and

contact with eyes, skin, and clothing. Prevent

the formation of dust and aerosols. Use in a

well-ventilated area and keep away from ignition

sources. Avoid prolonged or repeated exposure.

[1]

Storage

Store in a cool, well-ventilated area, away from

direct sunlight. Keep the container tightly sealed

until ready for use. Store at room temperature.

[1]

Disposal Plan
Proper disposal of Remoxipride and its waste is essential to prevent environmental

contamination.

Waste Type Disposal Method

Unused Product

Transfer to a suitable container and arrange for

collection by a specialized disposal company in

accordance with national legislation.[1] Smaller

quantities may be disposed of with household

waste according to some sources, but

professional disposal is recommended for a

laboratory setting.[2]

Contaminated Materials
Hold all material from a spill cleanup for

appropriate disposal as described above.[1]

Packaging
Disposal must be made according to official

regulations.[2]
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Experimental Workflow: Handling a Remoxipride
Spill
The following diagram outlines the procedural steps for safely managing a Remoxipride spill in

a laboratory setting.
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Spill Occurs
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Caption: Workflow for handling a Remoxipride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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